cyclo(glutamyl-prolyl-valyl-leucyl-tryptophyl)

• CAS No.: 136553-76-9
• Product Name: cyclo(glutamyl-prolyl-valyl-leucyl-tryptophyl)
• Molecular Formula: C32H44N6O7
• Molecular Weight: 624.7 g/mol
• IUPAC Name: (4R)-4-amino-5-[(2S)-2-[[(2R)-1-[[(2S)-1-[[(2R)-1-(1H-indol-3-yl)-3-oxopropan-2-yl]amino]-4-methyl-1-oxopent-4-en-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamoyl]pyrrolidin-1-yl]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C32H44N6O7/c1-18(2)14-25(29(42)35-21(17-39)15-20-16-34-24-9-6-5-8-22(20)24)36-31(44)28(19(3)4)37-30(43)26-10-7-13-38(26)32(45)23(33)11-12-27(40)41/h5-6,8-9,16-17,19,21,23,25-26,28,34H,1,7,10-15,33H2,2-4H3,(H,35,42)(H,36,44)(H,37,43)(H,40,41)/t21-,23-,25+,26+,28-/m1/s1
• Standard InChIKey: QGTFISXASKMOQM-MPPIKMIVSA-N
• Isomeric SMILES: CC(C)[C@H](C(=O)N[C@@H](CC(=C)C)C(=O)N[C@H](CC1=CNC2=CC=CC=C21)C=O)NC(=O)[C@@H]3CCCN3C(=O)[C@@H](CCC(=O)O)N
• SMILES: CC(C)C(C(=O)NC(CC(=C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C3CCCN3C(=O)C(CCC(=O)O)N
• Canonical SMILES: CC(C)C(C(=O)NC(CC(=C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C3CCCN3C(=O)C(CCC(=O)O)N
• Sequence: EPVXW
• Synonyms: BQ 162; BQ-162; cyclo(D-Glu-L-Pro-D-Val-L-Leu-D-Trp-); cyclo(Glu-Pro-Val-Leu-Trp-); cyclo(glutamyl-prolyl-valyl-leucyl-tryptophyl)
• PubChem Compound: 195830
• Last Modified: Nov 11 2021